Cas no 2138157-94-3 (N-{2-azabicyclo[2.2.1]heptan-6-yl}-2-methylpentanamide)

• Product Name: N-{2-azabicyclo[2.2.1]heptan-6-yl}-2-methylpentanamide
• CAS No: 2138157-94-3
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5800397
• PubChem ID: 165463138
• Update Time: 2025-10-31

N-{2-azabicyclo[2.2.1]heptan-6-yl}-2-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• EN300-765152
• N-{2-azabicyclo[2.2.1]heptan-6-yl}-2-methylpentanamide
• 2138157-94-3

• Inchi： 1S/C12H22N2O/c1-3-4-8(2)12(15)14-11-6-9-5-10(11)13-7-9/h8-11,13H,3-7H2,1-2H3,(H,14,15)
• InChI Key： CRBHFEOXPWJNFN-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCC)NC1CC2CNC1C2

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.1Ų

Additional information on N-{2-azabicyclo[2.2.1]heptan-6-yl}-2-methylpentanamide

Introduction to N-{2-azabicyclo[2.2.1]heptan-6-yl}-2-methylpentanamide (CAS No. 2138157-94-3)

N-{2-azabicyclo[2.2.1]heptan-6-yl}-2-methylpentanamide (CAS No. 2138157-94-3) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate bicyclic structure and functional amide group, presents a unique set of properties that make it a valuable candidate for various applications in drug discovery and molecular research.

The molecular framework of N-{2-azabicyclo[2.2.1]heptan-6-yl}-2-methylpentanamide consists of a bicyclic azabutane core, which is a fused three-membered nitrogen-containing ring system embedded within a larger seven-membered carbon ring. This structural motif is known for its conformational rigidity and potential for selective binding interactions, making it an attractive scaffold for designing novel bioactive molecules.

The amide functionality at the N-terminal position of the molecule introduces a polar moiety that enhances solubility and reactivity, while the methyl group on the pentanamide chain provides additional steric and electronic modulation. These features collectively contribute to the compound's versatility in medicinal chemistry applications.

In recent years, there has been growing interest in leveraging such complex heterocyclic structures for the development of therapeutic agents. The bicyclic azabutane system, in particular, has been explored as a privileged scaffold in several drug discovery programs due to its ability to mimic natural product motifs and exhibit favorable pharmacokinetic properties.

Recent studies have highlighted the potential of N-{2-azabicyclo[2.2.1]heptan-6-yl}-2-methylpentanamide as a key intermediate in the synthesis of novel pharmacophores targeting various biological pathways. For instance, modifications of this core structure have been investigated for their activity against enzymes involved in inflammatory responses and metabolic disorders. The rigid bicyclic backbone helps to stabilize the binding conformation of the compound with its biological target, thereby enhancing its efficacy.

The synthesis of N-{2-azabicyclo[2.2.1]heptan-6-yl}-2-methylpentanamide involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including transition-metal-catalyzed cyclizations and asymmetric hydrogenations, have been employed to construct the desired molecular architecture with high enantiomeric purity.

The compound's amide group also opens up possibilities for further derivatization, allowing chemists to explore diverse chemical space and optimize its pharmacological profile. Functionalization strategies such as introduction of halogens, alcohols, or other heteroatoms have been explored to modulate reactivity and bioavailability.

In the context of drug discovery, N-{2-azabicyclo[2.2.1]heptan-6-yl}-2-methylpentanamide serves as a versatile building block for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques combined with computational modeling have been utilized to identify lead compounds with promising therapeutic potential.

The compound's structural features also make it an interesting candidate for studying protein-ligand interactions at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its binding mode with target proteins, providing insights into structure-based drug design principles.

The growing body of research on N-{2-azabicyclo[2.2.1]heptan-6-yl}-2-methylpentanamide underscores its significance in modern pharmaceutical chemistry. As our understanding of complex molecular architectures continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.